Cas no 646037-37-8 (1H-Pyrazole, 1-(3,5-difluorophenyl)-)
646037-37-8 structure
Product Name:1H-Pyrazole, 1-(3,5-difluorophenyl)-
CAS No:646037-37-8
MF:C9H6F2N2
MW:180.154148578644
CID:422314
PubChem ID:58274054
Update Time:2025-04-19
1H-Pyrazole, 1-(3,5-difluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-(3,5-difluorophenyl)-
- 1-(3,5-difluorophenyl)pyrazole
- SCHEMBL14593840
- DTXSID00729047
- 1-(3,5-Difluorophenyl)-1H-pyrazole
- 646037-37-8
-
- Inchi: 1S/C9H6F2N2/c10-7-4-8(11)6-9(5-7)13-3-1-2-12-13/h1-6H
- InChI Key: XQGJIXGERHSUMU-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)N1C=CC=N1)F
Computed Properties
- Exact Mass: 180.04998
- Monoisotopic Mass: 180.04990452g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1H-Pyrazole, 1-(3,5-difluorophenyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
646037-37-8 (1H-Pyrazole, 1-(3,5-difluorophenyl)-) Related Products
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